Cas no 1357098-11-3 ()

• CAS No: 1357098-11-3
• MF: C₅H₃ClF₂N₂O
• MW: 180.539926767349
• CID: 6645888
• PubChem ID: 57497168
• Update Time: 2024-03-01

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H3ClF2N2O/c6-3-1-10(5(7)8)9-4(3)2-11/h1-2,5H
• InChI Key： OEBLVCRTUVCJQX-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=NN(C(F)F)C=1

Computed Properties

• Exact Mass: 179.99
• Monoisotopic Mass: 179.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes